Cas no 1093770-08-1 (1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-nitrophenyl)pyrrolidine-2-carboxamide)

• Product name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-nitrophenyl)pyrrolidine-2-carboxamide
• CAS No: 1093770-08-1
• MF: C₁₅H₁₄ClN₃O₅S₂
• MW: 415.87175989151
• CID: 5470565

1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-nitrophenyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-nitrophenyl)pyrrolidine-2-carboxamide
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-nitrophenyl)pyrrolidine-2-carboxamide

• Inchi： 1S/C15H14ClN3O5S2/c16-13-6-7-14(25-13)26(23,24)18-8-2-5-12(18)15(20)17-10-3-1-4-11(9-10)19(21)22/h1,3-4,6-7,9,12H,2,5,8H2,(H,17,20)
• InChI Key： PHDSSRNIJJQJRN-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCC1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Additional information on 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-nitrophenyl)pyrrolidine-2-carboxamide

Comprehensive Overview of 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-nitrophenyl)pyrrolidine-2-carboxamide (CAS No. 1093770-08-1)

1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-nitrophenyl)pyrrolidine-2-carboxamide (CAS No. 1093770-08-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 1093770-08-1, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both chlorothiophene and nitrophenyl moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds, particularly those with heterocyclic frameworks. This trend aligns with the growing demand for novel therapeutic agents targeting various diseases. The compound 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-nitrophenyl)pyrrolidine-2-carboxamide is often discussed in the context of enzyme inhibition and receptor modulation, making it relevant to current research on precision medicine and targeted therapies. Its structural complexity also positions it as a valuable scaffold for medicinal chemistry optimizations.

The synthesis of CAS 1093770-08-1 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical processes in modern drug design. Researchers frequently explore its physicochemical properties, such as solubility, stability, and bioavailability, to assess its suitability for further development. Given the rising popularity of computational chemistry and AI-driven drug discovery, this compound has also been the subject of in silico studies to predict its interactions with biological targets.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health concern. Sulfonamides, like 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-nitrophenyl)pyrrolidine-2-carboxamide, have historically been used as antibacterial agents, and their derivatives are now being reevaluated for new applications. This aligns with the broader search for next-generation antimicrobials, a topic frequently searched in academic and industrial databases.

From a commercial perspective, CAS 1093770-08-1 is often listed in catalogs of fine chemicals and research reagents. Suppliers typically highlight its high purity and suitability for high-throughput screening (HTS) campaigns, which are essential for identifying lead compounds in drug discovery. The compound's molecular weight and structural formula are also critical data points for researchers conducting structure-activity relationship (SAR) studies.

In conclusion, 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-(3-nitrophenyl)pyrrolidine-2-carboxamide represents a fascinating example of how synthetic chemistry intersects with biomedical innovation. Its study contributes to the advancement of personalized medicine and the development of novel therapeutic strategies. As research continues, this compound may unlock new possibilities in treating complex diseases, reinforcing its importance in the scientific community.